Cas no 3849-21-6 (Ethyl cyanoglyoxylate-2-oxime)
Ethyl cyanoglyoxylate-2-oxime Chemical and Physical Properties
Names and Identifiers
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- Ethyl cyanoglyoxylate-2-oxime
- ETHYL 2-(HYDROXYIMINO)-3-NITRILOPROPANOATE
- ETHYL 2-(HYDROXYIMINO) CYANOACETATE
- ETHYL (HYDROXYIMINO)CYANOACETATE
- ETHYL OXIMINOCYANOACETATE
- ETHYL CYANOGLYOXYLATE OXIME
- ETHYL CYANO(HYDROXYIMINO)-ACETATE
- TIMTEC-BB SBB007937
- Ethyl[Hydroximino]Cyanoacetate
- Ethyl cyanoglyoxalate-2-oxime
- Ethyl isonitrosocyanoacetate
- Oximinocyanoaceticacidethylester
- isonitrosocyanoacetic acid ethyl ester
- Ethyl2-cyano-2-oximinoacetate
- Ethyl cyanoximidoacetate
- Ethyl Cyano(hydroxyimino)acetate
- Cyano-hydroxyimino-acetic acid ethyl ester (Oxyma)
- Ethyl (2E)-cyano(hydroxyimino)acetate
- 2-Ethyloximinocyanocaetate
- Cyano(hydroxyimino)acetic Acid Ethyl Ester
- Ethyl Cyanoglyoxalate Oxime
- OxiMa
- Oxyma Pure
- OxymaPure®
- Oxyma
- Ethyl (2E)-2-cyano-2-(hydroxyimino)acetate
- Ethyl (E)-cyano(hydroxyimino)acetate
- UNII-2PHR89MH6P
- Ethyl2-cyano-2-(hydroxyimino)acetate
- ethyl (2Z)-2-cyano-2-hydroxyimino-acetate
- 56503-39-0
- ethyl cyano(hydroxyimino)formate
- ethyl cyanohydroxyiminoacetate
- ethyl (2E)-2-cyano-2-hydroxyiminoacetate
- (E)-(ethyl cyano(hydroxyimino)formate)
- EN300-17466
- Q27236286
- NSC-137667
- HY-41456
- 2PHR89MH6P
- NSC 42116
- Ethyl (hydroxyimino)cyanoacetate, 97%
- (Z)-ethyl 2-cyano-2-(hydroxyimino)acetate
- HMS1748K11
- ETHYL (2Z)-CYANO(HYDROXYIMINO)ACETATE
- NSC 137667
- EINECS 223-351-3
- AI3-51983
- MFCD00002112
- Acetic acid, cyano(hydroxyimino)-, ethyl ester, (E)-; (E)-Ethyl 2-cyano-2-(hydroxyimino)acetate; Ethyl (E)-2-cyano-2-(hydroxyimino)acetate; Ethyl (hydroxyimino)cyanoacetate
- CS-W020690
- Ethyl (2E)-cyano(hydroxyimino)ethanoate #
- ethyl (hydroxyimino) cyanoacetate
- acetic acid, cyano(hydroxyimino)-, ethyl ester, (2E)-
- NSC 41021
- CS-0019125
- BP-12017
- J-502010
- ethyl 2-hydroximino-2-cyanoacetate
- ethyl (E)-2-cyano-2-(hydroxyimino)acetate
- AMY10246
- Cyano(ethoxycarbonyl)hydroxyiminomethane
- AC-22756
- SRCE-01127
- 3849-21-6
- NSC137667
- Ethyl 2-cyano-2-(hydroxyimino)acetate
- LCFXLZAXGXOXAP-DAXSKMNVSA-N
- (Z)-(ETHYL CYANO(HYDROXYIMINO)FORMATE)
- AKOS000265158
- DTXSID701268244
- AS-15501
- 2-cyano-2-(hydroxyimino)-, ethyl ester Acetic acid
- Z56943441
- Ethyl cyano(hydroxyimino)acetate; Ethyl oximinocyanoacetate
- STR01902
- A19741
- (E)-ethyl 2-cyano-2-(hydroxyimino)acetate
- Ethyl (2E)-cyano(hydroxyimino)ethanoate
- Acetic acid, cyano(hydroxyimino)-, ethyl ester, (Z)-
- BBL034624
- ALBB-019442
- STL299681
-
- MDL: MFCD00002112
- Inchi: 1S/C5H6N2O3/c1-2-10-5(8)4(3-6)7-9/h9H,2H2,1H3/b7-4+
- InChI Key: LCFXLZAXGXOXAP-QPJJXVBHSA-N
- SMILES: O(C(/C(/C#N)=N/O)=O)CC
Computed Properties
- Exact Mass: 142.03800
- Monoisotopic Mass: 142.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.7A^2
- XLogP3: 1.3
Experimental Properties
- Color/Form: Yellowish crystals or large blocks
- Density: 1.4801 (rough estimate)
- Melting Point: 131.0 to 135.0 deg-C
- Boiling Point: 259.65°C (rough estimate)
- Flash Point: 104.3 °C
- Refractive Index: 1.5090 (estimate)
- PSA: 82.68000
- LogP: -0.09672
Ethyl cyanoglyoxylate-2-oxime Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H302+H312+H332-H315-H319
- Warning Statement: P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:3276
- WGK Germany:3
- Hazard Category Code: R20/21/22
- Safety Instruction: S22-S24/25-S36/37
- FLUKA BRAND F CODES:10
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/21/22
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:2-8°C
Ethyl cyanoglyoxylate-2-oxime Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Ethyl cyanoglyoxylate-2-oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334253-1000g |
ethyl (2E)-2-cyano-2-hydroxyiminoacetate |
3849-21-6 | 98% | 1000g |
$83 | 2021-06-09 | |
| Fluorochem | 043278-25g |
Ethyl 2-cyano-2-(hydroxyimino)acetate |
3849-21-6 | 98% | 25g |
£10.00 | 2022-02-28 | |
| Fluorochem | 043278-100g |
Ethyl 2-cyano-2-(hydroxyimino)acetate |
3849-21-6 | 98% | 100g |
£29.00 | 2022-02-28 | |
| Fluorochem | 043278-250g |
Ethyl 2-cyano-2-(hydroxyimino)acetate |
3849-21-6 | 98% | 250g |
£47.00 | 2022-02-28 | |
| Fluorochem | 043278-500g |
Ethyl 2-cyano-2-(hydroxyimino)acetate |
3849-21-6 | 98% | 500g |
£70.00 | 2022-02-28 | |
| Apollo Scientific | OR29185-25g |
Ethyl cyano(hydroxyimino)acetate |
3849-21-6 | 25g |
£10.00 | 2024-05-23 | ||
| Apollo Scientific | OR29185-100g |
Ethyl cyano(hydroxyimino)acetate |
3849-21-6 | 100g |
£30.00 | 2024-05-23 | ||
| Apollo Scientific | OR29185-250g |
Ethyl cyano(hydroxyimino)acetate |
3849-21-6 | 250g |
£48.00 | 2024-05-23 | ||
| Ambeed | A671796-25g |
Ethyl 2-cyano-2-(hydroxyimino)acetate |
3849-21-6 | 95% | 25g |
$10.0 | 2025-04-19 | |
| Ambeed | A671796-100g |
Ethyl 2-cyano-2-(hydroxyimino)acetate |
3849-21-6 | 95% | 100g |
$12.0 | 2025-04-19 |
Ethyl cyanoglyoxylate-2-oxime Suppliers
Ethyl cyanoglyoxylate-2-oxime Related Literature
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Damao Wang,Jing Li,Germán Salazar-Alvarez,Lauren S. McKee,Vaibhav Srivastava,Jonas A. Sellberg,Vincent Bulone,Yves S. Y. Hsieh Green Chem. 2018 20 2091
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2. ReGreen SPPS: enabling circular chemistry in environmentally sensible solid-phase peptide synthesisJan Pawlas,Jon H. Rasmussen Green Chem. 2019 21 5990
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Vincent Martin,Peter H. G. Egelund,Henrik Johansson,Sebastian Thordal Le Quement,Felix Wojcik,Daniel Sejer Pedersen RSC Adv. 2020 10 42457
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Jason J. Madinya,Li-Wei Chang,Sarah L. Perry,Charles E. Sing Mol. Syst. Des. Eng. 2020 5 632
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Mischa Zelzer,Laura E. McNamara,David J. Scurr,Morgan R. Alexander,Matthew J. Dalby,Rein V. Ulijn J. Mater. Chem. 2012 22 12229
Additional information on Ethyl cyanoglyoxylate-2-oxime
Ethyl Cyanoglyoxylate-2-Oxime: A Comprehensive Overview
Ethyl cyanoglyoxylate-2-oxime, identified by the CAS number 3849-21-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural properties, has garnered attention for its potential applications in drug development and chemical synthesis. In this article, we delve into the characteristics, synthesis, and recent advancements associated with Ethyl cyanoglyoxylate-2-oxime, providing a detailed exploration of its role in contemporary research.
The chemical structure of Ethyl cyanoglyoxylate-2-oxime is defined by the presence of a glyoxylic acid derivative with an ethoxy group and an oxime functionality. This configuration imparts distinctive reactivity and stability to the molecule, making it a valuable precursor in various synthetic pathways. Recent studies have highlighted its utility in the construction of bioactive compounds, particularly in the realm of anti-inflammatory and antiviral agents.
One of the most notable aspects of Ethyl cyanoglyoxylate-2-oxime is its role as an intermediate in the synthesis of complex organic molecules. Researchers have employed this compound to develop novel scaffolds for drug candidates, leveraging its ability to undergo diverse transformations under controlled conditions. For instance, its participation in nucleophilic additions and cyclization reactions has been pivotal in constructing multi-ring systems with therapeutic potential.
In terms of synthesis, Ethyl cyanoglyoxylate-2-oxime can be prepared through several methods, including the reaction of ethyl glyoxylate with hydroxylamine derivatives. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the rigorous standards required for advanced research applications. The development of scalable synthesis protocols has further cemented its position as a key reagent in modern organic chemistry.
The application of Ethyl cyanoglyoxylate-2-oxime extends beyond traditional chemical synthesis. Recent investigations have explored its use in catalytic processes, where it serves as a ligand or catalyst precursor in asymmetric catalysis. This emerging application underscores its versatility and highlights the need for continued research into its potential uses.
From a pharmacological perspective, Ethyl cyanoglyoxylate-2-oxime has shown promise in preclinical studies targeting inflammatory diseases. Its ability to modulate key signaling pathways involved in inflammation suggests potential therapeutic benefits. However, further research is required to fully elucidate its mechanism of action and evaluate its safety profile.
In conclusion, Ethyl cyanoglyoxylate-2-oxime, CAS No. 3849-21-6, stands as a testament to the ingenuity of modern organic chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in advancing both chemical synthesis and drug discovery.
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